Cas no 1806288-71-0 (4,5-Diiodo-2-hydroxybenzyl chloride)

• Product Name: 4,5-Diiodo-2-hydroxybenzyl chloride
• CAS No: 1806288-71-0
• MF: C₇H₅ClI₂O
• MW: 394.375945806503
• CID: 4980367
• Update Time: 2025-11-01

4,5-Diiodo-2-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Diiodo-2-hydroxybenzyl chloride

• Inchi： 1S/C7H5ClI2O/c8-3-4-1-5(9)6(10)2-7(4)11/h1-2,11H,3H2
• InChI Key： ZQAJOYQTEOORPO-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(CCl)C=1)O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 4,5-Diiodo-2-hydroxybenzyl chloride

Comprehensive Analysis of 4,5-Diiodo-2-hydroxybenzyl chloride (CAS No. 1806288-71-0): Properties, Applications, and Innovations

4,5-Diiodo-2-hydroxybenzyl chloride (CAS No. 1806288-71-0) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its diiodo-substituted benzene ring and reactive hydroxybenzyl chloride moiety, has garnered attention for its versatility in cross-coupling reactions and as a building block for advanced materials. Its molecular structure, C₇H₅ClI₂O, combines iodine's heavy atom effect with the electrophilic properties of the benzyl chloride group, making it a valuable intermediate in medicinal chemistry and material science.

Recent trends in organic synthesis highlight the growing demand for halogenated intermediates like 4,5-Diiodo-2-hydroxybenzyl chloride. Researchers are particularly interested in its role in Suzuki-Miyaura coupling and Ullmann-type reactions, which are pivotal for constructing complex biaryl structures. A 2023 study published in the Journal of Organic Chemistry emphasized its utility in synthesizing iodinated fluorescent probes, addressing the need for high-contrast imaging agents in biomedical applications. This aligns with the surge in searches for "halogenated building blocks for drug discovery" and "heavy atom compounds in optoelectronics," reflecting industry priorities.

From a green chemistry perspective, the compound's stability under ambient conditions and compatibility with microwave-assisted synthesis protocols have been explored to reduce reaction times and energy consumption. A notable application includes its use in developing non-linear optical (NLO) materials, where the iodine atoms enhance polarizability—a topic frequently queried in academic search engines. Additionally, its derivatization into antimicrobial agents has been investigated, coinciding with rising global interest in "novel antibiotic scaffolds" amid antimicrobial resistance concerns.

Quality control of CAS No. 1806288-71-0 requires stringent HPLC analysis due to potential regioisomeric impurities, a common challenge discussed in forums like ResearchGate. Suppliers often highlight its ≥95% purity grade, with NMR and mass spectrometry data available to ensure reproducibility—a critical factor for laboratories seeking "high-purity halogenated intermediates." Storage recommendations typically suggest inert atmospheres to prevent degradation, a detail frequently overlooked in user queries but essential for optimal performance.

Innovations leveraging 4,5-Diiodo-2-hydroxybenzyl chloride extend to metal-organic frameworks (MOFs) design, where its bifunctional groups facilitate ligand customization. This intersects with the booming interest in "MOFs for gas storage" and "catalysis," as evidenced by patent filings. Furthermore, its derivatives show promise in photodynamic therapy research, capitalizing on iodine's ability to enhance intersystem crossing—a niche yet rapidly growing area in PubMed-indexed studies.

Regulatory compliance for this compound falls under standard laboratory chemical guidelines, with no restrictive classifications reported in major chemical inventories. However, users searching for "safe handling of iodinated compounds" should note that standard personal protective equipment (PPE) is advised during manipulation, reflecting broader EHS trends in chemical management.

In summary, 4,5-Diiodo-2-hydroxybenzyl chloride (CAS No. 1806288-71-0) exemplifies the convergence of structural uniqueness and multidisciplinary applicability. Its integration into cutting-edge research—from pharmaceuticals to advanced materials—positions it as a compound of enduring scientific and industrial value, answering pressing questions in both academic and commercial spheres.